Chembl4571716

• IUPAC Name: N-(2,4-dimethoxyphenyl)-2-[11-(3,4-dimethylphenyl)-5-oxo-3,4,6,9,10-pentazatricyclo[7.3.0.02,6]dodeca-1(12),2,7,10-tetraen-4-yl]acetamide
• InChI: InChI=1S/C25H24N6O4/c1-15-5-6-17(11-16(15)2)20-13-21-24-28-31(25(33)29(24)9-10-30(21)27-20)14-23(32)26-19-8-7-18(34-3)12-22(19)35-4/h5-13H,14H2,1-4H3,(H,26,32)
• InChI Key: PLYZITDKZOOXAC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NN3C=CN4C(=NN(C4=O)CC(=O)NC5=C(C=C(C=C5)OC)OC)C3=C2)C
• Molecular Formula: C25H24N6O4
• Molecular Weight: 472.5 g/mol

Description

Synthesis Analysis

This would involve a detailed look at the methods used to synthesize the compound, including the starting materials, reaction conditions, and any catalysts used.

Molecular Structure Analysis

Molecular structure analysis would involve examining the arrangement of atoms within the compound and could involve techniques such as X-ray crystallography.

Chemical Reactions Analysis

This would involve studying the reactions that the compound undergoes, including its reactivity with other substances and any products formed.

Physical And Chemical Properties Analysis

This would involve studying properties such as the compound’s melting point, boiling point, solubility, and reactivity.

Scientific Research Applications

Comprehensive Bioactivity Database

ChEMBL stands as a large-scale bioactivity database designed for drug discovery, containing over 5.4 million bioactivity measurements for more than 1 million compounds and 5200 protein targets. This database is accessible through a web interface, data downloads, and web services, providing a foundational resource for the identification and development of new drugs (Gaulton et al., 2011).

Expansion and New Features

Over the years, ChEMBL has expanded to include new sources of bioactivity data, such as data sets from neglected disease screening, crop protection data, drug metabolism and disposition data, and bioactivity data from patents. It has also incorporated several improvements and new features like the annotation of assays and targets using ontologies, inclusion of targets and indications for clinical candidates, addition of metabolic pathways for drugs, and calculation of structural alerts (Gaulton et al., 2016).

Streamlined Access Through Web Services

ChEMBL web services have been updated to significantly increase the amount of data accessible from the underlying database and introduce new functionality, facilitating the development of applications and data processing workflows relevant to drug discovery and chemical biology (Davies et al., 2015).

Crop Protection Bioassay Data

Recognizing the relevance of its scientific use-cases beyond human health, ChEMBL has broadened its applicability to fields like crop protection research by incorporating an extensive dataset of bioactivity data for compounds with insecticidal, fungicidal, and herbicidal activity (Gaulton et al., 2015).

Mechanism of Action

If the compound has a biological effect, the mechanism of action would describe how it interacts with biological systems to produce this effect.

Safety and Hazards

This would involve looking at any risks associated with handling the compound, including toxicity, flammability, and environmental impact.